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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, stereochemistry,
and analytical methodologies related to Jalaric acid, a key constituent of lac resin.

Chemical Structure and Identification

Jalaric acid is a natural, aldehydic tricyclic sesquiterpenoid acid. It is one of the primary
terpenic acids obtained from the hydrolysis of lac resin, a natural resin secreted by the insect
Kerria lacca.[1][2] The structure of Jalaric acid is based on a cedrene skeleton.[1]

Two systematic IUPAC names are used for Jalaric acid, reflecting different ring system
nomenclature:

e (1S,2S,5S,6S,7R,10S)-2-formyl-10-hydroxy-6-(hydroxymethyl)-6-
methyltricyclo[5.3.1.01,5]undec-8-ene-8-carboxylic acid[3][4]

e (3S,3aS,4S,7R,8S,8aS)-3-formyl-4-hydroxy-8-(hydroxymethyl)-8-methyl-2,3,4,7,8,8a-
hexahydro-1H-3a,7-methanoazulene-6-carboxylic acid[5][6]

The molecule incorporates several key functional groups: a carboxylic acid, an aldehyde, a
primary hydroxyl group, and a secondary hydroxyl group, which contribute to its chemical
reactivity and potential for derivatization.
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2D Structure of Jalaric Acid
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Caption: 2D Chemical Structure of Jalaric Acid.

Stereochemistry

Jalaric acid is a chiral molecule with a defined absolute configuration at its six stereocenters.
[1][7] The specific spatial arrangement of substituents is critical for its biological activity and
chemical properties. The absolute stereochemistry, as defined by the Cahn-Ingold-Prelog
priority rules, is explicitly stated in its IUPAC name.

Based on the systematic name (1S,2S,5S,6S,7R,10S)-2-formyl-10-hydroxy-6-
(hydroxymethyl)-6-methyltricyclo[5.3.1.01,5]undec-8-ene-8-carboxylic acid, the configurations
of the six chiral centers are:

e C1:S
e C2:S
e C5:S
e C6:S
e« C7:R
e C10:S

This precise three-dimensional structure has been confirmed through chemical correlation and
spectroscopic studies.[1]

Physicochemical and Spectroscopic Data

Quantitative data for Jalaric acid is summarized below. While specific experimental values for
properties like melting point and optical rotation are not widely reported in the literature, key
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identifiers and calculated properties are well-documented.

Property Value Source(s)
Molecular Formula C15H2005 [31[81I9]
Molecular Weight 280.32 g/mol [B1[7119]
Exact Mass 280.13107373 Da [3]

CAS Numbers 17342-12-0, 24205-55-8 [31141[5]
Appearance Solid powder [6]
Solubility Soluble in DMSO [6]

Optical Activity Unspecified [1]

Experimental Protocols
Isolation from Lac Resin

Jalaric acid is not found free in nature but exists as part of the complex polyester structure of
lac resin (shellac).[10] It is liberated through alkaline hydrolysis (saponification). It is crucial to
use mild and brief hydrolysis conditions, as prolonged exposure to strong alkali induces a
Cannizzaro-type reaction, converting the aldehydic acid into other derivatives.[10][11]

Protocol for Mild Alkaline Hydrolysis:
» Preparation: Grind seedlac or shellac into a fine powder to increase surface area.

» Saponification: Suspend the powdered lac resin in a 1 M aqueous sodium hydroxide (NaOH)
solution at room temperature. A ratio of 100 g of resin to 500 mL of NaOH solution is typically
used.

o Reaction: Stir the mixture vigorously for a short period (e.g., 2-4 hours) at a controlled
temperature (e.g., 25-30°C) to effect hydrolysis without significant side reactions. Monitor the
dissolution of the resin.
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Filtration: After the reaction period, filter the mixture to remove insoluble materials, such as
lac wax and other impurities.

Acidification: Cool the resulting filtrate in an ice bath and slowly acidify it with dilute mineral
acid (e.g., 1 M hydrochloric acid) to a pH of approximately 2-3. This step protonates the
carboxylate salts of the liberated acids, causing them to precipitate.

Extraction: The aqueous solution containing the precipitated acids is then extracted with an
appropriate organic solvent, such as ethyl acetate. The terpenic acids, including Jalaric
acid, will partition into the organic phase.

Purification: The organic extract is washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure. The resulting crude acid mixture can be
further purified using techniques like column chromatography on silica gel to isolate pure
Jalaric acid.
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Caption: Experimental workflow for the isolation of Jalaric acid.

Structural Elucidation Methods

The structure of Jalaric acid is typically confirmed using modern spectroscopic techniques.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to determine the carbon-hydrogen framework of the molecule.[5] The chemical shifts,
coupling constants, and integrations of the various signals confirm the presence of the key
functional groups (aldehyde, carboxylic acid, hydroxyls) and establish the connectivity and
relative stereochemistry of the tricyclic system.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often coupled with
electrospray ionization (ESI), is used to determine the exact mass and elemental formula of
the molecule.[7] Tandem mass spectrometry (MS/MS) provides structural information
through controlled fragmentation.[7] The fragmentation pattern of Jalaric acid is
characterized by neutral losses of water (H20) and carbon dioxide (CO2) from the molecular
ion, which is consistent with the presence of hydroxyl and carboxylic acid groups.[7]

Chemical Relationships and Derivatives

Jalaric acid is considered a primary terpenic acid in lac resin.[10] Under prolonged or harsh
alkaline hydrolysis conditions, it undergoes a disproportionation reaction (a Cannizzaro-type
reaction) where one molecule is oxidized and another is reduced.[11] This reaction yields
Shellolic acid (a dicarboxylic acid) and Laksholic acid (a diol), respectively.[11]
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Caption: Chemical transformation of Jalaric acid under harsh alkali.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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